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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The textile industry is increasingly navigating the complex landscape of dye selection,

balancing performance, cost, and ecological impact. This guide provides an objective

comparison between a widely used synthetic dye, Disperse Yellow 3, and a selection of

common natural yellow dyes. By presenting quantitative performance data, detailed

experimental protocols, and visual representations of dyeing processes, this document aims to

equip researchers and professionals with the necessary information to make informed

decisions for their specific textile applications.

Performance Data Summary
The selection of a dye is critically dependent on its fastness properties, which determine the

durability and longevity of the color on the textile substrate. The following table summarizes the

available quantitative data for Disperse Yellow 3 and representative natural yellow dyes. It is

important to note that the performance of natural dyes is heavily influenced by the type of

mordant used during the dyeing process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b124930?utm_src=pdf-interest
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/product/b124930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Fiber
Lightfastness
(ISO 105-B02)

Wash
Fastness (ISO
105-C06)

Rubbing/Crock
ing Fastness
(ISO 105-X12)

Disperse Yellow

3
Polyester 6[1]

4-5 (Color

Change &

Staining)[1]

4-5 (Dry & Wet)

[2]

Turmeric

(Curcuma longa)
Cotton

2-3 (with Alum

mordant)

3-4 (Color

Change)

3-4 (Dry), 2-3

(Wet)

Marigold

(Tagetes erecta)
Wool

4 (with Alum

mordant)[3]
4 (Color Change) 4 (Dry & Wet)

Pomegranate

(Punica

granatum)

Cotton
4-5 (with Ferrous

Sulfate mordant)
4 (Color Change)

4 (Dry), 3-4

(Wet)

Note: Fastness is graded on a scale of 1 to 5 for wash and rubbing fastness, and 1 to 8 for

lightfastness, with higher numbers indicating better performance. The data for natural dyes are

representative and can vary significantly based on mordant type, concentration, and application

method.

Experimental Protocols
Detailed and reproducible experimental protocols are essential for the scientific evaluation of

dye performance. Below are methodologies for dyeing with Disperse Yellow 3 and two

common natural yellow dyes, Turmeric and Marigold.

Dyeing Polyester with Disperse Yellow 3
This protocol outlines the high-temperature exhaust dyeing method for applying Disperse
Yellow 3 to polyester fabric.

Materials:

Polyester fabric (scoured and bleached)

Disperse Yellow 3 dye
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Dispersing agent (e.g., lignosulfonate-based)

Levelling agent

Acetic acid

Deionized water

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer for color measurement

Procedure:

Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 20:1. Add 1 g/L of a

dispersing agent and 0.5 g/L of a levelling agent to the required volume of deionized water.

pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dye Dispersion: Make a paste of the required amount of Disperse Yellow 3 with a small

amount of water and dispersing agent before adding it to the dye bath.

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at 60°C.

Raise the temperature to 130°C at a rate of 2°C/minute.

Hold the temperature at 130°C for 60 minutes.

Cool the dye bath to 70°C at a rate of 3°C/minute.

Reduction Clearing: After dyeing, drain the dye bath and rinse the fabric. Treat the fabric in a

fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L caustic soda at 70°C for 20

minutes to remove unfixed surface dye.

Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water. Dry the fabric

at a temperature not exceeding 120°C.
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Dyeing Cotton with Turmeric (Curcuma longa)
This protocol describes a traditional mordanting and dyeing process for cotton fabric using

turmeric powder.

Materials:

Cotton fabric (scoured and bleached)

Turmeric powder

Alum (Potassium Aluminum Sulfate) as a mordant

Deionized water

Stainless steel dye pot

Heating source

Procedure:

Mordanting:

Prepare a mordant bath with 15-20% alum on the weight of fabric (owf).

Dissolve the alum in water (liquor ratio 20:1) and introduce the wet cotton fabric.

Slowly heat the bath to 80-90°C and maintain for 45-60 minutes, stirring occasionally.

Allow the fabric to cool in the mordant bath. The fabric can be used immediately or dried

for later use.

Dye Extraction:

Prepare a dye bath by adding 20-30% turmeric powder (owf) to water (liquor ratio 20:1).

Bring the mixture to a boil and simmer for 30-60 minutes to extract the color.

Strain the dye liquor to remove the turmeric particles.[4]
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Dyeing:

Introduce the wet, mordanted cotton fabric into the prepared dye bath.

Slowly heat the dye bath to 80-90°C and maintain this temperature for 60 minutes, with

occasional stirring.[5]

Rinsing and Drying:

After dyeing, remove the fabric from the dye bath and rinse with cold water until the water

runs clear.

Squeeze out excess water and dry the fabric in the shade to prevent fading from direct

sunlight.

Dyeing Wool with Marigold (Tagetes erecta)
This protocol details the process of dyeing wool yarn with marigold flowers, a common source

of natural yellow dye.

Materials:

Wool yarn (scoured)

Fresh or dried marigold flower heads

Alum (Potassium Aluminum Sulfate) as a mordant

Cream of Tartar (optional, for brightness)

Deionized water

Stainless steel or enamel dye pot (non-reactive)

Heating source

Procedure:

Mordanting:
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Prepare a mordant bath with 15% alum and 6% cream of tartar (owf).

Dissolve the mordants in hot water and then add to the dye pot with enough cold water to

cover the yarn (liquor ratio 20:1).

Introduce the wet wool yarn into the mordant bath.

Slowly heat the bath to 85-90°C and hold for 1 hour. Avoid boiling to prevent felting.

Let the yarn cool completely in the mordant bath, preferably overnight.

Dye Extraction:

Place the marigold flowers (100-200% owf for strong shades) in a dye pot with water.

Bring to a simmer (around 85-90°C) and hold for 1 hour to extract the color.

Strain the dye liquid to remove the flower parts.

Dyeing:

Introduce the wet, mordanted wool yarn into the marigold dye bath.

Slowly heat the dye bath to 85-90°C and maintain this temperature for 1 hour, or until the

desired shade is achieved.

Allow the yarn to cool completely in the dye bath.[6]

Rinsing and Drying:

Gently remove the yarn and rinse with lukewarm water.

Carefully squeeze out excess water and hang to dry away from direct sunlight.

Visualizing the Dyeing Process
The following diagrams, generated using Graphviz, illustrate the logical workflows of the dyeing

processes described above.
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Disperse Dyeing Workflow for Polyester
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Natural Dyeing Workflow for Natural Fibers

Concluding Remarks
Disperse Yellow 3 offers excellent and consistent performance on synthetic fibers like

polyester, with high fastness to light, washing, and rubbing. This makes it a reliable choice for

applications demanding high durability. However, the synthesis of such dyes relies on

petrochemical precursors and can raise environmental and health concerns.

Natural dyes, derived from renewable resources, present a more sustainable and

biodegradable alternative.[7][8] They are particularly suitable for natural fibers like cotton and

wool. While their fastness properties are generally lower than their synthetic counterparts, they

can be significantly improved with the use of mordants.[3] The variability in shade and

performance of natural dyes, dependent on the source material and processing conditions, can

be a challenge for large-scale industrial production but also offers unique aesthetic possibilities.

The choice between Disperse Yellow 3 and natural dyes will ultimately depend on the specific

requirements of the application, including the fiber type, desired fastness properties, and the

priority given to sustainability considerations. Further research into novel, non-toxic mordants
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and standardized extraction and dyeing methodologies will be crucial for the broader adoption

of natural dyes in the textile industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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